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Compound of Interest

Compound Name: Ocfentanil hydrochloride

CAS No.: 112964-97-3

Cat. No.: B1243143

Get Quote

Executive Summary
Ocfentanil hydrochloride (N-(2-fluorophenyl)-2-methoxy-N-[1-(2-phenylethyl)piperidin-4-

yl]acetamide) represents a critical challenge in forensic toxicology and field detection.[1] As a

fluorinated analogue of fentanyl with approximately 2.5 times the potency of its parent

compound (ED50 0.007 mg/kg vs 0.018 mg/kg in murine models), it poses a severe overdose

risk at sub-milligram levels.

This guide evaluates three primary rapid screening technologies—Lateral Flow Immunoassays

(LFI), Handheld Raman Spectroscopy (SERS-enhanced), and High-Pressure Mass

Spectrometry (HPMS)—assessing their efficacy in detecting ocfentanil.[1] Our analysis

prioritizes Limit of Detection (LOD), Specificity (Cross-reactivity), and Operational Viability for

field researchers and safety officers.

Chemical Profile & Detection Challenge
Ocfentanil differs from fentanyl primarily by the addition of a fluorine atom on the aniline ring

and a methoxy group on the amide. These structural modifications enhance lipophilicity and μ-
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opioid receptor binding affinity but can also alter the binding kinetics with standard antibodies

used in immunoassays.[1]

CAS Number: 101343-69-5[1]

Molecular Formula: C22H27FN2O2[1][2] · HCl

Key Detection Hurdle: Standard "morphine-based" screens fail completely. Fentanyl-specific

screens rely on cross-reactivity, which varies significantly by manufacturer and antibody

target.[1]

Comparative Technology Analysis
A. Lateral Flow Immunoassay (LFI)
Standard Fentanyl Test Strips (e.g., BTNX Rapid Response)[1]

Mechanism: Competitive immunoassay using antibodies raised against fentanyl or norfentanyl.

[1] Performance on Ocfentanil: Experimental data confirms that ocfentanil exhibits high cross-

reactivity with widely used fentanyl test strips (FTS).[1] Unlike some analogues (e.g., alfentanil)

which may require higher concentrations, ocfentanil triggers a positive result at concentrations

comparable to fentanyl.

LOD (Ocfentanil): ~200 ng/mL (BTNX Rapid Response).[1][3][4][5]

Pros: Low cost (<$2/test), rapid (5 min), no capital equipment.

Cons: Qualitative only (Yes/No). High susceptibility to false positives from cutting agents

(methamphetamine, MDMA) if not diluted correctly.[1] Hook effect risks at high

concentrations.[1]

B. Handheld Raman Spectroscopy (with SERS)
Devices: Thermo Scientific TruNarc, Agilent Resolve[1]

Mechanism: Inelastic light scattering.[1] Standard Raman requires bulk samples (visible

powder).[1] Surface Enhanced Raman Spectroscopy (SERS) uses colloidal silver/gold to

amplify the signal of trace residues (nanograms).[1] Performance on Ocfentanil: Standard
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Raman is often insufficient for street samples where ocfentanil is <5% of the mixture (cut with

lactose/mannitol). However, SERS protocols successfully identify ocfentanil by quenching

fluorescence and amplifying the unique spectral fingerprint.

LOD (Bulk): ~5-10% concentration in mixture.[1]

LOD (SERS): <10 ng (Trace).

Library Status: Ocfentanil is present in updated libraries (e.g., TruNarc v1.10+ update, Item

#287).

Cons: SERS requires sample manipulation (swabbing/mixing).[1] Fluorescence from cutting

agents can still mask bulk scans.[1]

C. High-Pressure Mass Spectrometry (HPMS)
Device: 908 Devices MX908[1][6][7][8]

Mechanism: Thermal desorption coupled with high-pressure mass spectrometry.[1][8]

Performance on Ocfentanil: The MX908 operates in "Drug Hunter" mode, utilizing a specific

loss-of-mass fragmentation pattern.[1] It is the most sensitive field technique available, capable

of distinguishing ocfentanil from other analogues in complex mixtures without the "masking"

effect seen in Raman.

LOD: Low nanogram (ng) to picogram range.[1]

Specificity: High. Can distinguish ocfentanil from carfentanil or fentanyl based on molecular

ion mass.[1]

Cons: High capital cost (~$60k+), consumables (swabs), requires maintenance.[1]

Data Summary: Performance Metrics
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Feature Lateral Flow (LFI)
Handheld Raman
(SERS)

Portable HPMS
(MX908)

Primary Target
Fentanyl Class

(Broad)
Specific Chemical ID Specific Chemical ID

LOD (Ocfentanil) ~200 ng/mL <10 ng (SERS only) <5 ng

Sample State Liquid (Dissolved) Solid/Liquid/Residue Vapor/Solid/Liquid

Specificity Low (Class only) High (Fingerprint)
Very High

(Mass/Charge)

False Positive Risk High (Stimulants)
Medium

(Fluorescence)
Low

Cost per Test <$2.00 ~$5.00 (SERS kit) ~$0.50 (Swab)

Capital Cost $0 $20k - $40k $60k+

Experimental Protocols (Validation Workflows)
Protocol A: Field Screening with LFI (Hook Effect
Mitigation)
Objective: Prevent false negatives due to high-dose "Hook Effect" and false positives from

stimulants.[1]

Sampling: Take a micro-sample (approx. 10 mg, size of a match head) of the suspect

powder.[9]

Dilution (Critical): Dissolve in 50 mL of water (not 5 mL).

Reasoning: High concentrations of fentanyl analogues (>5 mg/mL) can saturate

antibodies, causing a false negative (Hook Effect).[1] Stimulants like meth require high

dilution to prevent non-specific binding.[1]

Agitation: Shake vigorously for 15 seconds.

Immersion: Dip the strip to the "MAX" line for 15 seconds.
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Interpretation: Read at exactly 5 minutes.

1 Line: Positive (Ocfentanil present).[1][10]

2 Lines: Negative.[1][9][11][12]

Protocol B: Trace Identification via SERS
Objective: Confirm identity of low-concentration ocfentanil in a cut sample.[1]

Reagent Prep: Use a commercial SERS kit (e.g., ID Kit) containing silver colloid solution.[1]

Sampling: Touch a sampling swab to the suspect residue (invisible amount is sufficient).[1]

Extraction: Insert swab into the solvent vial (typically MeOH/Water) to extract the opioid.[1]

Activation: Transfer 10 µL of extract into the SERS substrate vial (Ag colloid).

Scan: Place vial in the Raman spectrometer's liquid vial holder.

Parameter Setup: Set integration time to 500ms (prevent saturation).

Analysis: Match against the "Fentanyl Analogues" library. Look for peaks at 1000 cm⁻¹ (ring

breathing) and 1030 cm⁻¹ (C-O stretch), shifted slightly due to the fluorine substitution.

Visualization: Decision Logic & Workflow
Figure 1: Field Screening Logic for Ocfentanil
Caption: Logical workflow for determining the presence of ocfentanil using a tiered approach of

LFI followed by Spectrometry.
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Figure 2: Technology Mechanism Comparison
Caption: Signal generation pathways for LFI (binding) vs. HPMS (ionization) for ocfentanil

detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ocfentanil
https://www.caymanchem.com/product/18583
https://www.btnx.com/product/fentanyl-test-strips-10-pack
https://www.btnx.com/product/fentanyl-test-strips-10-pack
https://www.lochnessmedical.com/Product/fentanyl-test-strips-10-pack
https://www.lochnessmedical.com/Product/fentanyl-test-strips-10-pack
https://pmc.ncbi.nlm.nih.gov/articles/PMC10702106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10702106/
https://www.police1.com/police-products/narcotics-identification/up-close-908-devices-brings-lab-grade-drug-identification-to-the-field
https://908devices.com/blog/feature-release-more-of-the-right-targets/
https://www.southernscientific.co.uk/data/file/5/7/MX908-Drug-Datasheet-EU-Version-1.0.1733841690.pdf
https://doh.wa.gov/sites/default/files/2024-03/150240-BTNXFentanylTestStripsPoster.pdf
https://www.dhs.gov/sites/default/files/2024-10/24_1029_st_%20mql_for_synthetic_opioids_2024.pdf
https://www.btnx.com/files/BTNX_Fentanyl_Strips_Harm_Reduction_Brochure.PDF
https://www.youtube.com/watch?v=wgLovT_YsAg
https://www.benchchem.com/product/b1243143/docs#field-evaluation-guide-rapid-screening-of-ocfentanil-hydrochloride
https://www.benchchem.com/product/b1243143/docs#field-evaluation-guide-rapid-screening-of-ocfentanil-hydrochloride
https://www.benchchem.com/product/b1243143/docs#field-evaluation-guide-rapid-screening-of-ocfentanil-hydrochloride
https://www.benchchem.com/product/b1243143/docs#field-evaluation-guide-rapid-screening-of-ocfentanil-hydrochloride
https://www.benchchem.com/product/b1243143?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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and industry.
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